Cas no 2639441-92-0 (tert-butyl 7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-2-carboxylate)

• Product Name: tert-butyl 7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-2-carboxylate
• CAS No: 2639441-92-0
• MF: C₁₂H₁₆F₃N₃O₂
• MW: 291.269553184509
• MDL: MFCD34620625
• CID: 5641016
• PubChem ID: 165903639
• Update Time: 2025-05-20

tert-butyl 7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-2-carboxylate
• 2639441-92-0
• EN300-27782230
• 1,1-Dimethylethyl 4,5,6,7-tetrahydro-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylate
• tert-butyl 7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-2-carboxylate

• MDL： MFCD34620625
• Inchi： 1S/C12H16F3N3O2/c1-11(2,3)20-10(19)7-6-9-16-5-4-8(12(13,14)15)18(9)17-7/h6,8,16H,4-5H2,1-3H3
• InChI Key： SGDNEYQCUJNENM-UHFFFAOYSA-N
• SMILES： FC(C1CCNC2=CC(C(=O)OC(C)(C)C)=NN12)(F)F

Computed Properties

• Exact Mass: 291.11946125g/mol
• Monoisotopic Mass: 291.11946125g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 56.2Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 373.2±42.0 °C(Predicted)
• pka: 1.00±0.40(Predicted)

Additional information on tert-butyl 7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-2-carboxylate

tert-butyl 7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-2-carboxylate: A Comprehensive Overview

The compound tert-butyl 7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-2-carboxylate, identified by the CAS number 2639441-92-0, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyrazolopyrimidines, which are known for their unique structural features and versatile functional groups. The presence of a trifluoromethyl group and a tert-butyl ester moiety in its structure contributes to its distinctive chemical properties and reactivity.

The synthesis of this compound involves a series of carefully designed organic reactions. Recent advancements in synthetic chemistry have enabled the efficient construction of such complex heterocyclic systems. For instance, researchers have employed methods such as the Huisgen cycloaddition reaction and transition-metal-catalyzed coupling reactions to assemble the pyrazolopyrimidine core. The introduction of the trifluoromethyl group is typically achieved through electrophilic substitution or radical-based fluorination techniques, depending on the specific reaction conditions and desired regioselectivity.

One of the most intriguing aspects of this compound is its potential application in drug discovery. Pyrazolopyrimidines have been extensively studied as scaffolds for developing bioactive molecules due to their ability to interact with various biological targets. Recent studies have demonstrated that derivatives of this compound exhibit promising anti-tumor and anti-viral activities in preclinical models. For example, a research team at the University of California reported that this compound showed selective inhibition against certain kinases involved in cancer cell proliferation.

In addition to its pharmacological applications, this compound has also been explored for its role in materials science. The incorporation of fluorinated groups into organic frameworks can significantly alter their physical properties, such as thermal stability and electronic characteristics. Scientists at MIT have investigated the use of this compound as a precursor for constructing advanced materials with tailored functionalities.

From a structural standpoint, the molecule's pyrazolopyrimidine core provides a rigid framework that can be further modified to introduce additional functional groups. This modularity makes it an attractive candidate for combinatorial chemistry approaches. Recent advancements in high-throughput synthesis techniques have allowed researchers to generate libraries of related compounds for rapid screening and optimization.

In terms of spectroscopic characterization, modern analytical tools such as NMR spectroscopy and mass spectrometry have been instrumental in confirming the compound's structure and purity. Researchers at the National Institute of Standards and Technology (NIST) have developed novel protocols for analyzing complex heterocyclic systems like this one.

The environmental impact of synthesizing such compounds is another critical consideration. Chemists are increasingly adopting green chemistry principles to minimize waste and reduce energy consumption during synthesis. A study published in the Journal of Green Chemistry highlighted how solvent-free reaction conditions can be employed to synthesize this compound with improved sustainability metrics.

In conclusion, tert-butyl 7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-2-carboxylate represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its unique structure and functional groups make it a valuable tool for advancing research in drug discovery and materials science. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.